Cas no 1248939-50-5 (5-(4-Chloro-1h-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide)

• Product Name: 5-(4-Chloro-1h-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide
• CAS No: 1248939-50-5
• MF: C₁₀H₁₇ClN₄O
• MW: 244.721180677414
• CID: 5765497
• PubChem ID: 61922986
• Update Time: 2025-06-23

5-(4-Chloro-1h-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chloro-1h-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide
• AKOS011196912
• EN300-1139953
• 1248939-50-5
• CS-0292632
• 1H-Pyrazole-1-pentanamide, 4-chloro-α-methyl-α-(methylamino)-

• Inchi： 1S/C10H17ClN4O/c1-10(13-2,9(12)16)4-3-5-15-7-8(11)6-14-15/h6-7,13H,3-5H2,1-2H3,(H2,12,16)
• InChI Key： HMYCJRLOZCMEHN-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CCCC(C(N)=O)(C)NC

Computed Properties

• Exact Mass: 244.1090889g/mol
• Monoisotopic Mass: 244.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 434.8±45.0 °C(Predicted)
• pka: 16.08±0.50(Predicted)

Additional information on 5-(4-Chloro-1h-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide

Introduction to 5-(4-Chloro-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide (CAS No. 1248939-50-5)

5-(4-Chloro-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide, with the CAS number 1248939-50-5, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules that incorporate a pyrazole scaffold, which is well-known for its versatility in drug design and development. The presence of a 4-chloro substituent on the pyrazole ring and the specific arrangement of functional groups around the amide moiety contribute to its distinctive chemical profile.

The molecular structure of 5-(4-Chloro-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide consists of a five-carbon chain terminated by an amide group, with a methyl group at the second carbon and another methylamino group at the same position. This configuration suggests potential interactions with biological targets that are sensitive to such structural motifs. The compound's solubility, stability, and metabolic pathways are critical factors that determine its suitability for further development into a therapeutic agent.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyrazole derivatives. Pyrazoles have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 4-chloro substituent in this compound is particularly noteworthy, as it can enhance binding affinity to biological targets by increasing lipophilicity and electronic properties. This feature has been exploited in various drug discovery programs to develop molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of 5-(4-Chloro-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide is its potential as a lead compound for further medicinal chemistry optimization. The combination of the pyrazole core with the amide and methylamino groups creates a versatile framework that can be modified to target specific biological pathways. Researchers have been particularly interested in its interactions with enzymes and receptors involved in metabolic disorders, cancer, and neurodegenerative diseases.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 4-chloro group on the pyrazole ring is a critical step that demands precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core pyrazole scaffold efficiently.

Evaluation of the biological activity of 5-(4-Chloro-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide has revealed promising results in preclinical studies. Initial assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary data indicate that it may interact with enzymes involved in glucose metabolism, making it a candidate for treating metabolic disorders such as diabetes.

The pharmacokinetic properties of this compound are also under investigation. Studies have demonstrated that it exhibits reasonable oral bioavailability and moderate tissue distribution, which are essential characteristics for a successful drug candidate. However, further research is needed to optimize its metabolic stability and reduce any potential toxicity concerns.

In conclusion, 5-(4-Chloro-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)pentanamide (CAS No. 1248939-50-5) represents a promising lead compound for pharmaceutical development. Its unique structural features, combined with preliminary biological activity data, make it an attractive candidate for further investigation. As research in this area continues to advance, this compound may play a significant role in the development of novel therapeutic agents targeting various diseases.